Cas no 96105-72-5 (2-amino-3,3,3-trifluoro-propanoic acid hydrochloride)

2-amino-3,3,3-trifluoro-propanoic acid hydrochloride structure
96105-72-5 structure
Product Name:2-amino-3,3,3-trifluoro-propanoic acid hydrochloride
CAS No:96105-72-5
MF:C3H5ClF3NO2
MW:179.525510549545
MDL:MFCD04973034
CID:61827
PubChem ID:14205537
Update Time:2024-10-25

2-amino-3,3,3-trifluoro-propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3,3,3-trifluoropropanoic acid hydrochloride
    • 2-Amino-3,3,3-trifluoro-propionic acid hydrochloride
    • 2-AMINO-4,4,4-TRIFLUOROBUTYRIC ACID HYDROCHLORIDE
    • 3,3,3-TRIFLUOROALANINE HYDROCHLORIDE
    • 2-Amino-3,3,3-trifluoropropionic acid hydrochloride
    • 3,3,3-Trifluoroalanin hydrochloride
    • 3,3,3-Trifluoroalanine HCl
    • BESTIPHARMA 549-246
    • C3H4F3NO2 hydrochloride
    • trifluoroalanine hydrochloride
    • Alanine, 3,3,3-trifluoro-, hydrochloride (9CI)
    • 3,3,3-Trifluoroalaninehydrochloride
    • 2-amino-3,3,3-trifluoro-propanoic acid hydrochloride
    • DTXSID70557415
    • AKOS005063871
    • MRYBJJRPTNOPQK-UHFFFAOYSA-N
    • Z1837073442
    • W17058
    • MFCD04973034
    • 2-amino-3,3,3-trifluoropropanoic acid;hydrochloride
    • SCHEMBL19837180
    • C3H5ClF3NO2
    • DB-001213
    • EN300-138873
    • 96105-72-5
    • 2-AMINO-3,3,3-TRIFLUOROPROPANOIC ACID HCL
    • 3,3,3-Trifluoroalanine--hydrogen chloride (1/1)
    • 3,3,3-Trifluoro-DL-alanine hydrochloride, 95%
    • 2-amino-3,3,3-trifluoropropanoicacidhydrochloride
    • CS-0059723
    • 3,3,3-TRIFLUORO-DL-ALANINE HYDROCHLORIDE
    • MS-20489
    • MDL： MFCD04973034
    • Inchi： 1S/C3H4F3NO2.ClH/c4-3(5,6)1(7)2(8)9;/h1H,7H2,(H,8,9);1H
    • InChI Key： MRYBJJRPTNOPQK-UHFFFAOYSA-N
    • SMILES： Cl.O=C(C(C(F)(F)F)N)O

Computed Properties

  • Exact Mass: 178.99600
  • Monoisotopic Mass: 178.9960906g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Melting Point: 225-235 °C
  • PSA: 63.32000
  • LogP: 1.46290

2-amino-3,3,3-trifluoro-propanoic acid hydrochloride Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： C
  • HazardClass：IRRITANT
  • Risk Phrases：R36/37/38

2-amino-3,3,3-trifluoro-propanoic acid hydrochloride Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

2-amino-3,3,3-trifluoro-propanoic acid hydrochloride Pricemore >>

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2-amino-3,3,3-trifluoro-propanoic acid hydrochloride Production Method

Production Method 1

193140-71-5 193140-71-5
96105-72-5 96105-72-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
Reference
Biomimetic transamination of α-keto perfluorocarboxylic esters. An efficient preparative synthesis of β,β,β-trifluoroalanine
Soloshonok, Vadim A.; Kukhar, Valery P., Tetrahedron, 1997, 53(25), 8307-8314

Production Method 2

193140-71-5 193140-71-5
96105-72-5 96105-72-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  8 h, 90 °C
Reference
PI3kδ inhibitor useful in treatment of various diseases and its preparation
, World Intellectual Property Organization, , ,

Production Method 3

159636-53-0 159636-53-0
96105-72-5 96105-72-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid
Reference
Methyltrifluoropyruvate
Figueroa, Ruth; Hsung, Richard P.; Li, Gang; Yang, Jin Haek, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2007, ,

Production Method 4

1465-42-5 1465-42-5
96105-72-5 96105-72-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis of α-(trifluoromethyl)-substituted α-amino acids. 8. New synthetic pathways to 3,3,3-trifluoroalanine, 2-deutero-3,3,3-trifluoroalanine and their derivatives
Burger, Klaus; Hoess, Eva; Gaa, Karl; Sewald, Norbert; Schierlinger, Christian, Zeitschrift fuer Naturforschung, 1991, 46(3), 361-84

Production Method 5

1465-42-5 1465-42-5
96105-72-5 96105-72-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis of 3,3,3-trifluoroalanine from hexafluoroacetone
Burger, Klaus; Huebl, Dieter; Gertitschke, Peter, Journal of Fluorine Chemistry, 1985, 27(3), 327-32

Production Method 6

159636-53-0 159636-53-0
96105-72-5 96105-72-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid
Reference
Methyl trifluoropyruvate
Figueroa, Ruth; Hsung, Richard P.; Li, Gang; Yang, Jin Haek, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2007, 1, 1-13

Production Method 7

134297-36-2 134297-36-2
96105-72-5 96105-72-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
Reference
Fluorinated amino acids. I. Convenient synthesis of DL-β,β,β-trifluoroalanine
Yagupol'skii, Yu. L.; Soloshonok, V. A.; Kukhar, V. P., Zhurnal Organicheskoi Khimii, 1986, 22(3), 517-21

Production Method 8

96105-72-5 96105-72-5
Reaction Conditions
Reference
Methyl to trifluoromethyl substitution as a strategy to increase the membrane permeability of short peptides
Ono, Takahiro; Aikawa, Kohsuke; Okazoe, Takashi; Morimoto, Jumpei; Sando, Shinsuke, Organic & Biomolecular Chemistry, 2021, 19(43), 9386-9389

Production Method 9

96105-72-5 96105-72-5
Reaction Conditions
Reference
Preparation of (2-deuterated or -tritiated) 3,3,3-trifluoroalanine
, Germany, , ,

2-amino-3,3,3-trifluoro-propanoic acid hydrochloride Raw materials

2-amino-3,3,3-trifluoro-propanoic acid hydrochloride Preparation Products

2-amino-3,3,3-trifluoro-propanoic acid hydrochloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:96105-72-5)2-amino-3,3,3-trifluoro-propanoic acid hydrochloride
Order Number:A845544
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:06
Price ($):1238.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:96105-72-5)3,3,3-TRIFLUOROALANINE HYDROCHLORIDE
Order Number:sfd10898
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com

2-amino-3,3,3-trifluoro-propanoic acid hydrochloride Related Literature

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Amadis Chemical Company Limited
(CAS:96105-72-5)2-amino-3,3,3-trifluoro-propanoic acid hydrochloride
A845544
Purity:99%
Quantity:10g
Price ($):1238.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:96105-72-5)3,3,3-TRIFLUOROALANINE HYDROCHLORIDE
sfd10898
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email